![molecular formula C13H7ClF2O2 B6399931 6-Chloro-2-(3,5-difluorophenyl)benzoic acid, 95% CAS No. 1261921-67-8](/img/structure/B6399931.png)
6-Chloro-2-(3,5-difluorophenyl)benzoic acid, 95%
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Overview
Description
6-Chloro-2-(3,5-difluorophenyl)benzoic acid, commonly referred to as CDPB, is a synthetic organic compound with a wide range of applications in the scientific research field. CDPB is a versatile compound that can be used in a variety of experiments and applications, and has been used in the laboratory for many years. Its structure is composed of a benzene ring with a chlorine atom, two fluorine atoms, and an oxygen atom attached to it. CDPB is a colorless solid that is soluble in organic solvents, such as acetone and ethanol.
Mechanism of Action
CDPB is a versatile compound that can be used in a variety of experiments and applications. Its mechanism of action is based on its ability to react with other compounds, forming new compounds with different properties. This process is known as a substitution reaction, and it is the basis for the synthesis of a variety of compounds. CDPB is also capable of forming complexes with metal ions, which can be used in a variety of applications.
Biochemical and Physiological Effects
CDPB has a wide range of biochemical and physiological effects. It is known to inhibit the activity of enzymes, such as cyclooxygenase, which is involved in the production of prostaglandins. It is also known to inhibit the activity of certain transcription factors, such as nuclear factor kappa B, which is involved in the regulation of gene expression. Additionally, CDPB is known to have an anti-inflammatory effect, and has been used in the treatment of various inflammatory disorders.
Advantages and Limitations for Lab Experiments
CDPB has a number of advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of experiments and applications. Additionally, it is relatively inexpensive and easy to obtain in the laboratory. However, CDPB is also known to be toxic, and it is important to use it in a safe and controlled manner.
Future Directions
There are a number of potential future directions for the use of CDPB in scientific research. CDPB could be used in the synthesis of new compounds with potential applications in medicine, agriculture, and industry. Additionally, CDPB could be used in the synthesis of new organometallic compounds, which could be used in catalysis. Furthermore, CDPB could be used in the synthesis of new fluorinated aromatic compounds, which could be used in a variety of applications. Finally, CDPB could be used in the synthesis of new compounds with potential applications in the treatment of diseases, such as cancer and diabetes.
Synthesis Methods
CDPB can be synthesized in the laboratory using a variety of methods. The most commonly used method is the Grignard reaction, which involves the reaction of magnesium with a halogenated aromatic compound in the presence of a solvent. This method is simple and efficient, and can be used to produce a variety of compounds. Other methods of synthesis include the Wittig reaction, the Friedel-Crafts reaction, and the Perkin reaction.
Scientific Research Applications
CDPB is an important compound in the scientific research field, as it has a wide range of applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It is also used in the synthesis of fluorinated aromatic compounds, which have a wide range of applications in the medical, industrial, and agricultural fields. Additionally, CDPB is used in the synthesis of a variety of organometallic compounds, which are important in the field of catalysis.
properties
IUPAC Name |
2-chloro-6-(3,5-difluorophenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClF2O2/c14-11-3-1-2-10(12(11)13(17)18)7-4-8(15)6-9(16)5-7/h1-6H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNEKLMLHEWUURJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)O)C2=CC(=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClF2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50689642 |
Source
|
Record name | 3-Chloro-3',5'-difluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50689642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261921-67-8 |
Source
|
Record name | 3-Chloro-3',5'-difluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50689642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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